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Compound of Interest

Compound Name: RWJ-445167
Cat. No.: B15573226
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

RWJ-445167 is a potent, synthetic small molecule that functions as a dual inhibitor of thrombin
(Factor lla) and Factor Xa, key enzymes in the blood coagulation cascade.[1][2] By targeting
these critical serine proteases, RWJ-445167 effectively blocks the amplification of the clotting
process, making it a subject of interest for research in thrombosis and related cardiovascular
disorders. These application notes provide detailed protocols for the preparation of RWJ-
445167 solutions and an overview of its stability, along with a summary of its mechanism of
action.

Physicochemical Properties

A summary of the key physicochemical properties of RWJ-445167 is provided in the table
below.
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Property Value Reference
Molecular Formula C18H24N6OsS [1]
Molecular Weight 436.49 g/mol [1]

CAS Number 226566-43-4

Appearance Solid (form may vary) N/A

Solution Preparation

The solubility of RWJ-445167 can vary depending on the solvent. It is recommended to use
dimethyl sulfoxide (DMSO) for the preparation of stock solutions.

Solubility Data

Solvent Solubility
DMSO =210 mM

Ethanol Sparingly soluble
Water Sparingly soluble

Note: "Sparingly soluble" indicates that precise quantitative data from peer-reviewed sources is
limited. It is recommended to perform small-scale solubility tests before preparing larger
volumes.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RWJ-445167 in DMSO.

RWJ-445167 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance
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Calibrated micropipettes
Vortex mixer

Equilibrate: Allow the vial of RWJ-445167 powder to come to room temperature before
opening to prevent condensation.

Weigh: Accurately weigh the desired amount of RWJ-445167 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 4.36 mg of RWJ-445167 (Molecular Weight =
436.49 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the RWJ-
445167 powder. For a 10 mM solution, if you weighed 4.36 mg, add 1 mL of DMSO.

Mix: Cap the vial securely and vortex thoroughly until the compound is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) may be used to aid dissolution
if necessary.

Store: Store the stock solution at -20°C in tightly sealed aliquots to minimize freeze-thaw
cycles.
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Experimental Workflow: RWJ-445167 Stock Solution Preparation
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Workflow for the preparation of an RWJ-445167 stock solution.

Stability

The stability of RWJ-445167 is crucial for obtaining reliable and reproducible experimental
results. Below is a summary of its known stability and a protocol for assessing stability in your
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own experimental conditions.

Storage and Stability Summary

Form Storage Condition Stability Period Reference
Lyophilized Powder -20°C, desiccated Up to 36 months [1]
In Solution (DMSO) -20°C Up to 1 month [1]

Note: The stability of RWJ-445167 in aqueous solutions, especially at different pH values and
temperatures, has not been extensively reported in publicly available literature. It is highly
recommended to perform stability tests under your specific experimental conditions.

Protocol for Assessing Solution Stability

This protocol provides a general framework for evaluating the stability of RWJ-445167 in a
specific buffer or medium.

e RWJ-445167 stock solution in DMSO
o Experimental buffer or medium (e.g., PBS, cell culture medium)
 Incubator or water bath set to the desired temperature

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable column and
detector

e pH meter

e Prepare Test Solution: Dilute the RWJ-445167 DMSO stock solution into the experimental
buffer to the final desired concentration. Ensure the final DMSO concentration is compatible
with your assay and does not exceed a level that affects the assay's integrity (typically
<0.5%).

« Initial Analysis (Time 0): Immediately after preparation, analyze an aliquot of the test solution
by HPLC to determine the initial peak area or concentration of RWJ-445167. This will serve
as the baseline (100% stability).
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 Incubate: Place the remaining test solution in a tightly sealed, light-protected container and
incubate at the desired temperature (e.g., room temperature, 37°C).

o Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw
aliquots of the incubated solution and analyze them by HPLC.

o Data Analysis: Calculate the percentage of RWJ-445167 remaining at each time point
relative to the initial concentration at Time 0. The appearance of new peaks in the
chromatogram may indicate degradation products.

Mechanism of Action: Inhibition of the Coagulation
Cascade

RWJ-445167 exerts its anticoagulant effect by directly inhibiting two key serine proteases in the
coagulation cascade: Factor Xa and Thrombin (Factor lla).

« Inhibition of Factor Xa: Factor Xa is the catalytic component of the prothrombinase complex,
which is responsible for the conversion of prothrombin to thrombin. By inhibiting Factor Xa,
RWJ-445167 blocks this crucial amplification step in the common pathway of coagulation.

e Inhibition of Thrombin: Thrombin is the final effector enzyme of the coagulation cascade. It
cleaves fibrinogen to form fibrin monomers, which then polymerize to form a stable blood
clot. Thrombin also activates other clotting factors, including Factors V, VIII, and Xl, further
amplifying the coagulation process. Direct inhibition of thrombin by RWJ-445167 prevents
fibrin formation and the subsequent positive feedback loops.

The dual inhibition of both Factor Xa and thrombin makes RWJ-445167 a potent inhibitor of the
coagulation cascade.
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Signaling Pathway: Coagulation Cascade and Inhibition by RWJ-445167
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Inhibition of the coagulation cascade by RWJ-445167.

Disclaimer

This information is intended for research use only and is not for human or veterinary use. The

protocols provided are intended as a guide and may require optimization for specific
experimental conditions. Always follow good laboratory practices and consult the relevant

safety data sheets (SDS) before handling any chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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